Cas no 1804001-12-4 (2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid)
2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C10H10F3NO4/c1-5-6(3-8(15)16)7(18-10(11,12)13)4-14-9(5)17-2/h4H,3H2,1-2H3,(H,15,16)
- InChI Key: SWEVCYBHPCWZRN-UHFFFAOYSA-N
- SMILES: FC(OC1=CN=C(C(C)=C1CC(=O)O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- XLogP3: 2.2
- Topological Polar Surface Area: 68.6
2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086102-1g |
2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid |
1804001-12-4 | 97% | 1g |
$1,534.70 | 2022-04-02 |
2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid
Professional Introduction to 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1804001-12-4)
2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1804001-12-4, features a pyridine core substituted with various functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The unique structural attributes of this molecule, including its methoxy, methyl, and trifluoromethoxy substituents, contribute to its reactivity and potential applications in drug discovery.
The pyridine ring is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of trifluoromethoxy groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the acetic acid moiety at the 4-position provides a carboxylic acid functionality that can be further modified through esterification or amidation, expanding its synthetic utility.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity by modulating electronic properties and hydrophobic interactions.
Recent studies have highlighted the role of pyridine derivatives in modulating central nervous system (CNS) disorders. The structural features of 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid, including its ability to cross the blood-brain barrier, make it a promising candidate for developing neuroactive compounds. Researchers have investigated its potential as an intermediate in the synthesis of GABA receptor modulators and serotonergic agents, which are crucial for treating conditions such as anxiety and depression.
The pharmaceutical industry has also shown interest in this compound for its potential applications in anti-inflammatory therapy. Pyridine-based derivatives have been extensively studied for their ability to inhibit cyclooxygenase (COX) enzymes, which play a key role in the production of prostaglandins involved in inflammation. The combination of methoxy and trifluoromethoxy groups in 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid may enhance its inhibitory activity against COX-2, making it a valuable scaffold for developing novel anti-inflammatory drugs.
Synthetic methodologies for preparing 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid have been optimized to ensure high yield and purity. Common synthetic routes involve multi-step reactions starting from readily available pyridine precursors. Advances in catalytic processes, such as transition metal-catalyzed cross-coupling reactions, have further streamlined the synthesis of complex pyridine derivatives. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.
The compound's chemical properties make it an attractive candidate for library screening programs aimed at identifying novel bioactive molecules. High-throughput screening (HTS) techniques have been employed to evaluate the biological activity of 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid against various targets. Preliminary results suggest promising interactions with enzymes involved in metabolic pathways, warranting further investigation into its therapeutic potential.
In conclusion, 2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804001-12-4) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and functional groups make it a valuable intermediate for synthesizing bioactive molecules targeting diverse disease indications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.
1804001-12-4 (2-Methoxy-3-methyl-5-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)